Cas no 7486-91-1 (3,3-dimethylazetidin-2-one)

• Product Name: 3,3-dimethylazetidin-2-one
• CAS No: 7486-91-1
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD19159821
• CID: 1770720
• PubChem ID: 544629
• Update Time: 2025-04-21

3,3-dimethylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 3,3-dimethyl-
• 3,3-dimethylazetidin-2-one
• 3,3-Dimethylazetidinone
• PS-15448
• DTXSID70337774
• SB12311
• D72852
• Z425427928
• 3,3-dimethyl-azetidin-2-one
• 3,3-Dimethyl-2-azetidinone
• 7486-91-1
• EN300-41995
• AKOS006220758
• Pivalolactam
• CS-0046668

• MDL： MFCD19159821
• Inchi： 1S/C5H9NO/c1-5(2)3-6-4(5)7/h3H2,1-2H3,(H,6,7)
• InChI Key： DCAKVVTXKWWUGN-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CN1

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams